Cas no 2418669-95-9 ((9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate
• CAS No: 2418669-95-9
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• CID: 5676413
• PubChem ID: 165774739
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2418669-95-9
• (9H-fluoren-9-yl)methyl N-[(3-amino-5-ethynylphenyl)methyl]carbamate
• EN300-26626392
• (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate

• Inchi： 1S/C24H20N2O2/c1-2-16-11-17(13-18(25)12-16)14-26-24(27)28-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h1,3-13,23H,14-15,25H2,(H,26,27)
• InChI Key： ALTJBBSRMVVPGA-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C#C)C=C(C=1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 368.152477885g/mol
• Monoisotopic Mass: 368.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate

Introduction to (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate and Its Significance in Modern Chemical Biology

The compound with the CAS number 2418669-95-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate, provides a detailed insight into its structural composition, which includes a fluorene core and an ethynylphenyl moiety linked through a carbamate group. This unique structural framework has positioned it as a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

Fluorene derivatives are well-known for their stability and rigidity, making them excellent scaffolds in medicinal chemistry. The presence of the fluorene ring in (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate not only contributes to its structural integrity but also enhances its potential for interactions with biological targets. Recent studies have highlighted the role of fluorene-based compounds in drug design, particularly in targeting enzymes and receptors involved in critical cellular processes.

The ethynylphenyl group is another key feature of this compound that contributes to its biological activity. Ethynyl groups are known to enhance the lipophilicity of molecules, which can improve their membrane permeability and bioavailability. This characteristic is particularly valuable in the development of small-molecule drugs that need to cross biological membranes to reach their targets. Additionally, the phenyl ring provides a platform for further functionalization, allowing for the creation of diverse derivatives with tailored biological properties.

The carbamate group in the compound's structure plays a crucial role in its reactivity and interactions with biological systems. Carbamates are known for their ability to form stable bonds with various biomolecules, including proteins and nucleic acids. This property makes them useful in the development of inhibitors and modulators of enzyme activity. In particular, carbamate-based compounds have shown promise in targeting kinases and other enzymes that are involved in signal transduction pathways.

Recent research has demonstrated the potential of (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate as a lead compound for the development of novel therapeutic agents. Studies have focused on its interaction with various biological targets, including kinases, proteases, and transcription factors. For instance, preliminary studies have suggested that this compound may inhibit the activity of specific kinases involved in cancer progression. The ability to modulate kinase activity is particularly important, as kinases are key players in many cellular processes and are often overactive in diseases such as cancer.

The amino group attached to the ethynylphenyl moiety provides another site for functionalization, allowing for further customization of the compound's properties. Amino groups can participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, they can be used to link other functional groups or molecules, creating more complex structures with multiple points of interaction.

In conclusion, (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynylphenyl)methylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, including the fluorene core, ethynylphenyl moiety, and carbamate group, make it a versatile scaffold for drug discovery. Recent studies have highlighted its potential as a lead compound for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in future drug development efforts.